ethyl 3-(4-methylbenzyl)-2-oxo-2,3-dihydro-1H-1,3-benzimidazole-1-carboxylate

• IUPAC Name: ethyl 3-[(4-methylphenyl)methyl]-2-oxobenzimidazole-1-carboxylate
• InChI: InChI=1S/C18H18N2O3/c1-3-23-18(22)20-16-7-5-4-6-15(16)19(17(20)21)12-14-10-8-13(2)9-11-14/h4-11H,3,12H2,1-2H3
• InChI Key: AUBGSRQPMXFMNA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1C2=CC=CC=C2N(C1=O)CC3=CC=C(C=C3)C
• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol
• CAS No.: 339013-41-1

Description

This compound is likely an organic compound containing a benzimidazole core structure, which is a bicyclic heterocycle consisting of the fusion of benzene and imidazole. It also contains an ester functional group, which is characterized by the -COO- group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzimidazole ring and the ester group. The benzimidazole ring is aromatic and planar, which could contribute to the stability of the molecule.

Chemical Reactions Analysis

Benzimidazoles are known to participate in various chemical reactions. They can act as ligands in coordination chemistry, and they can also undergo electrophilic substitution reactions. The ester group can undergo hydrolysis, transesterification, and other reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Generally, benzimidazoles are stable and have high melting points due to the aromaticity and planarity of the benzimidazole ring. The presence of the ester group could make the compound more polar and could affect its solubility.

Mechanism of Action

The mechanism of action of EMBI is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. EMBI has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. EMBI has also been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair.
Biochemical and physiological effects:
EMBI has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and to induce apoptosis, or programmed cell death. EMBI has also been found to exhibit anti-inflammatory effects by inhibiting the production of inflammatory mediators. Additionally, EMBI has been found to exhibit antibacterial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

EMBI has several advantages for use in lab experiments. It is relatively easy to synthesize and has been well-characterized in terms of its chemical and physical properties. EMBI is also relatively stable under normal laboratory conditions. However, EMBI has some limitations for use in lab experiments. It is relatively expensive to synthesize, and its solubility in water is limited, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the study of EMBI. One potential direction is the development of more efficient synthesis methods that can reduce the cost of producing EMBI. Another direction is the study of the structure-activity relationship of EMBI, which can help to identify more potent analogs with improved biological activity. Additionally, the potential use of EMBI as a drug candidate for the treatment of various diseases should be further explored through preclinical and clinical studies.

Synthesis Methods

EMBI can be synthesized using various methods, including the reaction of 4-methylbenzylamine with ethyl 2-aminobenzoate, followed by the cyclization of the resulting intermediate with ethyl chloroformate. Another method involves the reaction of 4-methylbenzylamine with ethyl 2-bromo-3-nitrobenzoate, followed by reduction with sodium dithionite and cyclization with ethyl chloroformate.

Scientific Research Applications

EMBI has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been found to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties. EMBI has also been studied for its potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. Generally, care should be taken when handling organic compounds, as some can be harmful or irritant. Always refer to the safety data sheet (SDS) for the specific compound.